Cas no 131885-76-2 (Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-)
131885-76-2 structure
Product Name:Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
CAS No:131885-76-2
MF:C8H7N5O2
MW:205.173480272293
CID:1229286
Update Time:2024-08-05
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
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- Inchi: 1S/C8H7N5O2/c9-7-3-6(12-5-10-4-11-12)1-2-8(7)13(14)15/h1-5H,9H2
- InChI Key: XBIVHNUPKRZXRK-UHFFFAOYSA-N
- SMILES: C1(N)=CC(N2C=NC=N2)=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 205.06011
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 484.8±55.0 °C(Predicted)
- PSA: 99.87
- pka: 1.08±0.12(Predicted)
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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